Cas no 824948-48-3 (3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-)

3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- structure
824948-48-3 structure
Product name:3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
CAS No:824948-48-3
MF:C7H11O2Cl
MW:162.61404
CID:690160
PubChem ID:71418395

3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
    • 3-(2-chloroethyl)-4-hydroxypent-3-en-2-one
    • DTXSID70837709
    • 824948-48-3
    • Inchi: InChI=1S/C7H11ClO2/c1-5(9)7(3-4-8)6(2)10/h9H,3-4H2,1-2H3
    • InChI Key: WWFRZGJJBXWASV-UHFFFAOYSA-N
    • SMILES: CC(=C(CCCl)C(=O)C)O

Computed Properties

  • Exact Mass: 162.0447573g/mol
  • Monoisotopic Mass: 162.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- Related Literature

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